Cas no 87407-12-3 (3-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 87407-12-3
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• MDL: MFCD07375386
• CID: 61085
• PubChem ID: 13233844
• Update Time: 2024-10-26

3-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)picolinic acid
• 3-(Trifluoromethyl)pyridine-2-carboxylic acid
• 3-(Trifluoromethyl)-
• 3-(Trifluoromethyl)-2-picolinic Acid
• 3-(TRIFLUOROMETHYL)-2-PYRIDINECARBOXYLIC ACID
• 3-Trifluoromethylpicolinic acid
• 3-trifluoromethyl-2-pyridinecarboxylic acid
• 3-trifluoromethyl-pyridine-2-carboxylic acid
• 3-(Trifluoromethyl)-2-picolinicacid
• 3-(Trifluoromethyl)-2-pyridinecarboxylic acid (ACI)
• NA-0812
• MFCD07375386
• Z1201624107
• DTXSID70530647
• SY003642
• 3-trifluoromethyl-2-pyridine carboxylic acid
• J-511033
• 87407-12-3
• STL556110
• 3-(trifluoromethyl)-pyridine-2-carboxylic acid
• AKOS005064018
• 3-(Trifluoromethy)pyridine-2-carboxylic acid
• AC-3039
• trifluoromethyl-2-picolinic acid
• 3-(Trifluoromethyl)picolinicacid
• 2-Pyridinecarboxylic acid, 3-(trifluoromethyl)-
• 3-(Trifluoromethyl)-2-pyridinecarboxylic Acid; 3-Trifluoromethylpyridine-2-carboxylic Acid;
• 3-Trifluoromethylpyridine-2-carboxylic acid
• SCHEMBL286833
• CS-W003406
• AB41844
• EN300-101921
• BBL102311
• DB-031395
• 3-(Trifluoromethyl)pyridine-2-carboxylic acid, 97%
• T3155
• 3-(trifluoromethyl)pyridine-2-carboxylic acid

• MDL： MFCD07375386
• Inchi： 1S/C7H4F3NO2/c8-7(9,10)4-2-1-3-11-5(4)6(12)13/h1-3H,(H,12,13)
• InChI Key： DMWLBOPLZYJGPT-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(F)(F)F)=CC=CN=1)O

Computed Properties

• Exact Mass: 191.01900
• Monoisotopic Mass: 191.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.484
• Melting Point: 125-130 °C
• Boiling Point: 274.4°C at 760 mmHg
• Flash Point: 119.7℃
• Refractive Index: 1.475
• PSA: 50.19000
• LogP: 1.79860

3-(trifluoromethyl)pyridine-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301 + P310-P305 + P351 + P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： 26-45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：Ⅲ
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids